![molecular formula C16H21ClN2O4 B5519372 ethyl 4-[(4-chloro-3-methylphenoxy)acetyl]-1-piperazinecarboxylate](/img/structure/B5519372.png)
ethyl 4-[(4-chloro-3-methylphenoxy)acetyl]-1-piperazinecarboxylate
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Description
Ethyl 4-[(4-chloro-3-methylphenoxy)acetyl]-1-piperazinecarboxylate is a useful research compound. Its molecular formula is C16H21ClN2O4 and its molecular weight is 340.80 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 340.1189848 g/mol and the complexity rating of the compound is 413. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound is involved in the synthesis of various derivatives, including those with potential antimicrobial activities. For instance, novel 1,2,4-triazole derivatives have been synthesized, starting from ester ethoxycarbonylhydrazones and primary amines, leading to compounds with potential antimicrobial properties (Bektaş et al., 2010). Similarly, aryl(thio)carbamoyl derivatives of 1- and 1-(2-aminoethyl)-piperazines were synthesized, showing significant herbicidal activity against Triticum aestivum, highlighting a new chemical family of herbicides and cytokinin mimics (Stoilkova et al., 2014).
Biological Evaluation
The synthesized compounds from ethyl 4-[(4-chloro-3-methylphenoxy)acetyl]-1-piperazinecarboxylate and its derivatives have been subjected to biological evaluation to determine their potential as antimicrobial agents, herbicides, and plant growth regulators. For example, the antimicrobial activities of newly synthesized 1,2,4-triazol-3-one derivatives were evaluated, revealing that some compounds exhibited good activity against test microorganisms (Fandaklı et al., 2012). This highlights the potential application of these compounds in developing new antimicrobial agents.
Antioxidant Applications
In the context of materials science, this compound derivatives have been explored for their antioxidant properties, particularly in polypropylene copolymers. The synthesized compounds were tested for their performance in polypropylene copolymer (PPCP) by multiple extrusions, assessing their thermooxidative stability and thermal stability, which is crucial for enhancing the material's longevity and performance (Desai et al., 2004).
Properties
IUPAC Name |
ethyl 4-[2-(4-chloro-3-methylphenoxy)acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O4/c1-3-22-16(21)19-8-6-18(7-9-19)15(20)11-23-13-4-5-14(17)12(2)10-13/h4-5,10H,3,6-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWSRVAHLPYKZGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)COC2=CC(=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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